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ADVN Technical Data Summary

Property Specification

CAS Number 4419-11-8 [1] [2]

Chemical Name 2,2'-Azobis(2,4-dimethylvaleronitrile) [1]

Molecular Formula C₁₄H₂₄N₄ [1] [2]

Molecular Weight 248.37 g/mol [1]

Appearance White crystalline powder [1] [2]

10-hr Half-life Temperature 51 °C (in toluene) [1] [2]

Melting Point 45 - 70 °C (decomposes) [1]

Self-Accelerating
Decomposition Temp. (SADT)

30 °C [1]

Solubility Soluble in organic solvents (benzene, acetone, ether, toluene,

methanol, DMF); Insoluble in water [1] [2]
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Kinetic Parameter Value

Activation Energy (Eₐ) 117.8 kJ/mol (approx. 122 kJ/mol in another source) [1] [2]

Frequency Factor (ln A) 32.94 [1]

Handling and Storage Guidelines

ADVN is thermally unstable and requires careful handling. The low Self-Accelerating Decomposition

Temperature (SADT) of 30°C [1] means it can spontaneously decompose at relatively low temperatures.

Storage Condition: Must be stored below 15°C [1] [2].

Packaging: Typically available in 20kg paperboard drums, 25kg, or 500g packages [1] [2].
Handling Precaution: Keep away from sunlight and heat sources [2].

Decomposition Kinetic Workflow

The diagram below illustrates the conceptual process of determining the decomposition kinetics of ADVN,

which is crucial for predicting its behavior and ensuring safe handling in experimental and industrial settings.
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Start: ADVN Kinetic Analysis
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Safe Laboratory Use

Click to download full resolution via product page

Workflow for determining ADVN decomposition kinetics and safety parameters.

Safety Protocol Visualization

Given the thermal instability of ADVN, the following diagram outlines the critical decision points and

actions for its safe storage and handling.
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ADVN Handling Protocol

Is Ambient Temp
> 20°C?

Use Cold Chain
Transport

 Yes

Storage Temp < 15°C
& Away from Sunlight?

 No

Immediately Move to
Refrigerated Storage

 No

Monitor Container
Temperature

 Yes
WARNING:

Risk of Self-Accelerating
Decomposition

 Condition Not Met

Inspect for Gas
Build-up or Damage

Proceed with
Safe Use
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Critical safety and storage protocol for handling thermally sensitive ADVN.

Application Note for Researchers

Primary Use: The searched data confirms ADVN's main application as an oil-soluble
polymerization initiator in plastics manufacturing and other industrial chemistry fields [1] [2].

Information Gap: The search results did not reveal specific applications, signaling pathways, or
experimental protocols related to drug development. Its use in pharmaceutical research, if any,

would likely be in specialized areas like polymer-based drug delivery systems, requiring you to
consult specialized scientific databases for more targeted information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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